Cas no 1623819-67-9 (4,4-Bis-(2-ethyl-hexyl)-4H-cyclopenta[2,1-b)

• Product Name: 4,4-Bis-(2-ethyl-hexyl)-4H-cyclopenta[2,1-b
• CAS No: 1623819-67-9
• MF: C₂₆H₃₇NS₂
• MW: 427.708684682846
• CID: 4670454
• PubChem ID: 118604823
• Update Time: 2025-10-15

4,4-Bis-(2-ethyl-hexyl)-4H-cyclopenta[2,1-b Chemical and Physical Properties

Names and Identifiers

• 4,4-Bis(2-ethylhexyl)-4H-cyclopenta[2,1-b:3,4-b′]dithiophene-2-carbonitrile (ACI)
• 7,7-bis(2-ethylhexyl)-3,11-dithiatricyclo[6.3.0.02,6]undeca-1(8),2(6),4,9-tetraene-4-carbonitrile
• 4,4-Bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene-2-carbonitrile
• 4H-Cyclopenta[2,1-b:3,4-b']dithiophene-2-carbonitrile,4,4-bis(2-ethylhexyl)-
• 1623819-67-9
• SCHEMBL17369758
• 4H-Cyclopenta[2,1-b:3,4-b']dithiophene-2-carbonitrile, 4,4-bis(2-ethylhexyl)-
• 4,4-Bis-(2-ethyl-hexyl)-4H-cyclopenta[2,1-b

• Inchi： 1S/C26H37NS2/c1-5-9-11-19(7-3)16-26(17-20(8-4)12-10-6-2)22-13-14-28-24(22)25-23(26)15-21(18-27)29-25/h13-15,19-20H,5-12,16-17H2,1-4H3
• InChI Key： IUOOUXSCGMFBPV-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC2=C1C1=C(C=CS1)C2(CC(CC)CCCC)CC(CC)CCCC

Computed Properties

• Exact Mass: 427.23674253g/mol
• Monoisotopic Mass: 427.23674253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 12
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.9
• Topological Polar Surface Area: 80.3Ų

Additional information on 4,4-Bis-(2-ethyl-hexyl)-4H-cyclopenta[2,1-b

4,4-Bis-(2-ethyl-hexyl)-4H-cyclopenta[2,1-b]: A Comprehensive Overview

4,4-Bis-(2-ethyl-hexyl)-4H-cyclopenta[2,1-b] is a unique organic compound with the CAS number 1623819-67-9. This compound belongs to the class of cyclopentanes and exhibits a complex structure due to the presence of two ethylhexyl groups attached to the cyclopentane ring. The compound's structure is characterized by a cyclopentane core with two substituents at the 4-position, each being a 2-ethylhexyl group. This specific substitution pattern imparts unique chemical and physical properties to the molecule.

The synthesis of 4,4-Bis-(2-ethyl-hexyl)-4H-cyclopenta[2,1-b] involves advanced organic chemistry techniques. Recent studies have explored various methods to optimize the synthesis process, including catalytic hydrogenation and ring-opening reactions. These methods aim to enhance yield and purity while reducing production costs. The compound's stability under various conditions has also been a focal point of research, particularly in its application as a precursor in polymer synthesis.

One of the most significant applications of 4,4-Bis-(2-ethyl-hexyl)-4H-cyclopenta[2,1-b] is in the field of materials science. It serves as an intermediate in the production of high-performance polymers, including thermoplastics and elastomers. Its ability to form strong intermolecular bonds makes it ideal for applications requiring high tensile strength and thermal stability. Recent advancements in polymer chemistry have further expanded its utility in creating lightweight materials for aerospace and automotive industries.

In addition to its industrial applications, 4,4-Bis-(2-ethyl-hexyl)-4H-cyclopenta[2,1-b] has shown potential in pharmaceutical research. Studies have indicated that this compound may possess bioactive properties, making it a candidate for drug development. Researchers are currently investigating its ability to interact with specific biological targets, such as enzymes and receptors. Preliminary results suggest that it could be a promising lead compound for developing new therapeutic agents.

The environmental impact of 4,4-Bis-(2-ethyl-hexyl)-4H-cyclopenta[2,1-b] has also been a subject of recent studies. Scientists are exploring biodegradation pathways and assessing its potential toxicity to aquatic life. These studies are crucial for ensuring that its production and use align with sustainability goals and regulatory standards. Efforts are underway to develop eco-friendly synthesis methods that minimize waste and reduce energy consumption.

In conclusion, 4,4-Bis-(2-ethyl-hexyl)-4H-cyclopenta[2,1-b], with its CAS number 1623819-67-9, is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure and properties make it an invaluable component in modern material science and pharmaceutical research. As ongoing research continues to uncover new insights into its potential uses and environmental impact, this compound is poised to play an even more significant role in shaping future technological advancements.